Cas no 718632-44-1 (tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo3,4-cpyrazole-5-carboxylate)

• Product Name: tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo3,4-cpyrazole-5-carboxylate
• CAS No: 718632-44-1
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• MDL: MFCD08275051
• CID: 838336
• PubChem ID: 40152088
• Update Time: 2025-06-13

tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo3,4-cpyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-5(1H,4H,6H)-carboxylate
• tert-butyl 3-amino-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• tert-Buty 3-amino-6,6-dimethyl-2,6-dihydropyrrolo [3,4-c]pyrazole-5(4H)-carboxylate
• Tert-butyl 3-amino-6,6- dimethylpyrrolo[3,4-c]pyrazole- 5(1H,4H,6H)-carboxylate
• Tert-butyl 3-amino-6,6-di-methylpyrrolo[3,4-c]pyrazole-5(1H,4H,6H)-carboxylate
• TERT-BUTYL 3-AMINO-6,6-DIMETHYL-1H,4H,5H,6H-PYRROLO[3,4-C]PYRAZOLE-5-CARBOXYLATE
• 3-Amino-6,6-dimethyl-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester
• 3-AMINO-5-BOC-6,6-DIMETHYL-4,6-DIHYDRO-1H-PYRROLO[3
• Pyrrolo[3,4-c]pyrazole-5(4H)-carboxylic acid, 3-amino-2,6-dihydro-6,6-dimethyl-, 1,1-dimethylethyl ester
• 3-Amino-5-Boc-6,6-dimethyl-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole
• PB22146
• tert-Butyl3-amino-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate
• 718632-44-1
• AKOS015920339
• tert-butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate
• Tert-butyl 6,6-dimethyl-3-amino-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• SCHEMBL1368936
• MFCD08275051
• J-524521
• DB-030563
• 3-AMINO-5-(TERT-BUTOXYCARBONYL)-6,6-DIMETHYL-4,6-DIHYDRO-1H-PYRROLO[3,4-C]PYRAZOLE
• tert-Butyl 3-amino-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(2H)-carboxylate
• DTXSID50653984
• DS-10858
• BCP07797
• CS-M2484
• EN300-1717187
• 398491-61-7
• MFCD12031273
• XOQXOJPUZGHMLL-UHFFFAOYSA-N
• 5-Boc-3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole
• SY015239
• tert-Butyl 3-amino-6,6-dimethyl-2,6-dihydropyrrolo[3,4-c]pyrazole-5(4H)-carboxylate
• 3-AMINO-5-BOC-6,6-DIMETHYL-4,6-DIHYDRO-1H-PYRROLO[3,4-C]PYRAZOLE
• 3-Amino-5-Boc-6,6-dimethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• 3-Amino-2,6-dihydro-6,6-dimethyl-pyrrolo[3,4-c]pyrazole-5(4H)-carboxylic acid 1,1-dimethylethyl ester
• AKOS015919279
• SB19888
• tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo3,4-cpyrazole-5-carboxylate

• MDL： MFCD08275051
• Inchi： 1S/C12H20N4O2/c1-11(2,3)18-10(17)16-6-7-8(12(16,4)5)14-15-9(7)13/h6H2,1-5H3,(H3,13,14,15)
• InChI Key： XOQXOJPUZGHMLL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(N)=NNC=2C1(C)C)=O

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo3,4-cpyrazole-5-carboxylate

tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 718632-44-1): A Versatile Building Block in Modern Organic Synthesis

The compound tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 718632-44-1) has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical and agrochemical research. As a heterocyclic compound containing both pyrrolo[3,4-c]pyrazole and tert-butyl carboxylate moieties, it serves as a valuable intermediate for the synthesis of biologically active molecules. Researchers frequently search for "pyrrolopyrazole derivatives" and "tert-butyl protected amino compounds" – terms that highlight the growing interest in this chemical space.

In the context of drug discovery, this compound's 3-amino group and ester functionality make it particularly useful for structure-activity relationship (SAR) studies. The 6,6-dimethyl substitution pattern enhances its stability, addressing a common challenge in medicinal chemistry where metabolic stability is crucial. Recent publications in ACS Medicinal Chemistry Letters and European Journal of Medicinal Chemistry have featured similar scaffolds, demonstrating their potential in developing kinase inhibitors and GPCR modulators – two hot topics in current pharmaceutical research.

The synthetic utility of CAS 718632-44-1 extends beyond pharmaceuticals. In material science, its rigid fused heterocyclic system has been explored for creating novel organic electronic materials. The compound's ability to participate in multicomponent reactions (a trending search term in organic synthesis databases) makes it valuable for constructing complex molecular architectures efficiently. This aligns with the growing demand for "green chemistry approaches" and "atom-economical synthesis" – key concerns in modern chemical manufacturing.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly ¹H, ¹³C, and 2D methods) and high-resolution mass spectrometry (HRMS). The tert-butyl group produces distinctive signals in NMR spectra, serving as a useful diagnostic marker. These analytical aspects are frequently searched by quality control specialists and process chemists working with high-value intermediates.

From a supply chain perspective, 718632-44-1 is typically available from specialized fine chemical suppliers with strict quality control protocols. The compound's shelf life and storage conditions (usually at 2-8°C under inert atmosphere) are common queries among procurement specialists. Recent advancements in continuous flow chemistry have opened new possibilities for its scalable production, addressing industry needs for "cost-effective synthesis" of complex heterocycles.

In computational chemistry studies, the dihydropyrrolo[3,4-c]pyrazole core has been investigated for its electronic properties and molecular docking potential. These studies often appear in searches related to "fragment-based drug design" and "virtual screening libraries". The compound's balanced lipophilicity (calculated LogP ~2.5) and molecular weight (~266 g/mol) make it particularly interesting for lead optimization programs following Lipinski's rule of five.

The future outlook for tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate remains promising, especially in emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its amino group can be readily converted to various electrophilic warheads, while the ester moiety allows for diverse bioisosteric replacements. These applications position CAS 718632-44-1 as a compound that will continue to facilitate innovation across multiple scientific disciplines.